Cas no 2097915-23-4 (N-1-(4-tert-butylbenzoyl)azetidin-3-ylpyrimidin-4-amine)

• Product Name: N-1-(4-tert-butylbenzoyl)azetidin-3-ylpyrimidin-4-amine
• CAS No: 2097915-23-4
• MF: C₁₈H₂₂N₄O
• MW: 310.393483638763
• CID: 6506368
• PubChem ID: 126851231
• Update Time: 2025-06-09

N-1-(4-tert-butylbenzoyl)azetidin-3-ylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-1-(4-tert-butylbenzoyl)azetidin-3-ylpyrimidin-4-amine
• AKOS032467194
• (4-tert-butylphenyl)-[3-(pyrimidin-4-ylamino)azetidin-1-yl]methanone
• 2097915-23-4
• F6550-6783
• N-[1-(4-tert-butylbenzoyl)azetidin-3-yl]pyrimidin-4-amine

• Inchi： 1S/C18H22N4O/c1-18(2,3)14-6-4-13(5-7-14)17(23)22-10-15(11-22)21-16-8-9-19-12-20-16/h4-9,12,15H,10-11H2,1-3H3,(H,19,20,21)
• InChI Key： DBGUHFRIZBUGPY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C)(C)C)N1CC(C1)NC1C=CN=CN=1

Computed Properties

• Exact Mass: 310.17936134g/mol
• Monoisotopic Mass: 310.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.1Ų

Additional information on N-1-(4-tert-butylbenzoyl)azetidin-3-ylpyrimidin-4-amine

Research Brief on N-1-(4-tert-butylbenzoyl)azetidin-3-ylpyrimidin-4-amine (CAS: 2097915-23-4): Recent Advances and Applications

N-1-(4-tert-butylbenzoyl)azetidin-3-ylpyrimidin-4-amine (CAS: 2097915-23-4) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of kinase inhibition and targeted cancer therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, pharmacokinetic properties, and preclinical efficacy.

One of the key areas of investigation for N-1-(4-tert-butylbenzoyl)azetidin-3-ylpyrimidin-4-amine is its role as a selective kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in various diseases, including cancer. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and Aurora kinases, which are involved in cell cycle progression and mitosis. Structural analysis reveals that the compound binds to the ATP-binding pocket of these kinases, thereby preventing their activation and downstream signaling.

In addition to its kinase inhibitory properties, N-1-(4-tert-butylbenzoyl)azetidin-3-ylpyrimidin-4-amine has shown promising results in preclinical models of cancer. For instance, in vitro studies using cancer cell lines have demonstrated that the compound induces cell cycle arrest and apoptosis, particularly in cells with high proliferative activity. Furthermore, in vivo studies in xenograft models have revealed significant tumor growth inhibition with minimal off-target effects, suggesting a favorable therapeutic window. These findings underscore the potential of this compound as a candidate for further development in oncology.

Another notable aspect of N-1-(4-tert-butylbenzoyl)azetidin-3-ylpyrimidin-4-amine is its pharmacokinetic profile. Recent pharmacokinetic studies have shown that the compound exhibits good oral bioavailability and metabolic stability, which are critical factors for its potential use as an oral therapeutic agent. Moreover, the compound has demonstrated favorable tissue distribution, with significant accumulation in tumor tissues compared to normal tissues. These properties make it an attractive candidate for further optimization and clinical translation.

Despite these promising findings, challenges remain in the development of N-1-(4-tert-butylbenzoyl)azetidin-3-ylpyrimidin-4-amine as a therapeutic agent. For example, further studies are needed to elucidate its potential off-target effects and long-term safety profile. Additionally, the compound's solubility and formulation stability need to be optimized to ensure consistent delivery and efficacy in clinical settings. Addressing these challenges will be crucial for advancing this compound into clinical trials.

In conclusion, N-1-(4-tert-butylbenzoyl)azetidin-3-ylpyrimidin-4-amine (CAS: 2097915-23-4) represents a promising small molecule with significant potential in targeted cancer therapy. Its selective kinase inhibitory activity, favorable pharmacokinetic properties, and preclinical efficacy highlight its value as a candidate for further development. Future research should focus on optimizing its pharmacological properties and evaluating its safety and efficacy in clinical trials. This compound exemplifies the ongoing efforts in chemical biology to discover and develop novel therapeutics for unmet medical needs.